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Introduction

Fonofos, chemically known as O-ethyl S-phenyl ethylphosphonodithioate, is an
organophosphate insecticide that was first registered for use in 1967.[1] As a soil insecticide, it
was primarily utilized to control a variety of insect pests across numerous agricultural crops.[2]
Fonofos is recognized as a highly toxic compound, classified in EPA toxicity class I, and its use
was restricted to certified applicators.[2] The registration for fonofos was voluntarily canceled
by the registrant in 1998, and its use has since been discontinued.[1] This guide provides a
comprehensive technical overview of the historical agricultural applications of fonofos, its
environmental fate, and the analytical methodologies used for the detection of its residues.

Historical Use in Agriculture

Initially marketed by Stauffer Chemical Company and later licensed to Zeneca Ag Products,
fonofos was a non-systemic insecticide with both contact and stomach action.[3][4] It
functioned as an acetylcholinesterase (AChE) inhibitor, disrupting the nervous system of target
pests.[4]

Target Pests and Crops

Fonofos was primarily applied to soil to protect a wide range of crops from various soil-
dwelling insects.[1] The primary use, accounting for approximately 95% of its application, was
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on corn.[5][6]

Target Pests:

e Corn rootworms[3]

e Corn wireworm[2]

e Cutworms|[3]

o White grubs|[2]

o Symphylans (garden centipedes)[3]

e Aphids[2]

e Corn borer[2]

Maggots[2]
Treated Crops:
e Primary: Corn[3]

o Other: Asparagus, beans, beets, cole crops, onions, peanuts, peppers, peas, peppermint,
plantains, potatoes, sorghum, soybeans, spearmint, strawberries, sugarcane, sugar beets,
sweet potatoes, tobacco, and tomatoes.[3]

Application Rates and Formulations

Fonofos was available in several formulations to suit different application needs, including
granular, microgranular, emulsifiable concentrate, and suspension concentrate forms.[3] It was
typically applied directly to the soil using ground equipment, with aerial applications reserved
for hybrid seed corn.[5][6] Application rates generally ranged from 1 to 4 pounds of active
ingredient per acre.[3][5]

Environmental Fate and Residues
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The environmental persistence and behavior of fonofos are influenced by various factors such
as soil type, organic matter content, rainfall, and sunlight.[3]

Persistence and Degradation

Fonofos is characterized as being moderately persistent in soil.[3] Its degradation in the
environment is primarily driven by microbial breakdown.[2][7] The half-life of fonofos in soil can
vary significantly, with reported field half-lives ranging from 18 to 82 days.[7] Under aerobic and
anaerobic conditions, estimated soil half-lives can be as long as 120 and 150 days,
respectively.[7]

Fonofos has a moderate tendency to adsorb to soil particles, which limits its leaching potential
into groundwater.[3] However, it can be transported to surface waters via runoff.[3] Volatilization
from moist soil surfaces can occur, but this process is slowed by adsorption to organic matter.
[3][7] In a laboratory study, approximately 35% of applied fonofos volatilized from soil within 24
hours.[7]

The major degradation product of fonofos in soil through biodegradation is carbon dioxide.[7]
Minor metabolites include fonofos-oxon and methyl phenyl sulfone.[7] The oxon metabolite is
a potent cholinesterase inhibitor.[2]

Quantitative Data Summary

The following tables summarize key quantitative data related to the properties, use, and
environmental persistence of fonofos.

Table 1: Physicochemical Properties of Fonofos
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Property Value Reference
CAS Number 944-22-9 [3]
Molecular Formula C10H150PS2 [3]
Molecular Weight 246.32 g/mol [3]
Water Solubility 15.7 mg/L at 20 °C [3]
Vapor Pressure 0.000338 mm Hg at 25 °C [3]
Log Kow 3.94 [3]
Log Koc 870 [3]

Table 2: Historical Agricultural Use of Fonofos
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Parameter Description Reference
) Corn (accounted for ~95% of
Primary Crop [5][6]
use)
Asparagus, beans, beets, cole
crops, onions, peanuts,
peppers, peas, peppermint,
plantains, potatoes, sorghum,
Other Crops ) [3]
soybeans, spearmint,
strawberries, sugarcane, sugar
beets, sweet potatoes,
tobacco, tomatoes
Corn rootworms, cutworms,
symphylans, wireworms,
Target Pests ) ) [2][3]
aphids, corn borer, white
grubs, maggots
o 1 to 4 pounds of active
Application Rate , _ [31[5]
ingredient per acre
Granular, microgranular,
Formulations emulsifiable concentrate, [3]
suspension concentrate
Table 3: Environmental Persistence of Fonofos
Parameter Value Conditions Reference
_ _ Varies with soil type,
Field Half-Life 18 - 82 days ) [7]
organic matter, etc.
Aerobic Soil Half-Life ~120 days Estimated [7]
Anaerobic Soil Half- )
] ~150 days Estimated [7]
Life
Hydrolysis Half-Life 110 - 435 days - [7]
© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91024KP5.TXT
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=9100QGO7.TXT
https://www.epa.gov/sites/default/files/2014-09/documents/chapter_9_fonofos.pdf
http://extoxnet.orst.edu/pips/fonofos.htm
https://www.epa.gov/sites/default/files/2014-09/documents/chapter_9_fonofos.pdf
https://www.epa.gov/sites/default/files/2014-09/documents/chapter_9_fonofos.pdf
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91024KP5.TXT
https://www.epa.gov/sites/default/files/2014-09/documents/chapter_9_fonofos.pdf
https://www.benchchem.com/product/b052166?utm_src=pdf-body
https://www.epa.gov/sites/default/files/2014-09/documents/health_effects_support_document_for_fonofos.pdf
https://www.epa.gov/sites/default/files/2014-09/documents/health_effects_support_document_for_fonofos.pdf
https://www.epa.gov/sites/default/files/2014-09/documents/health_effects_support_document_for_fonofos.pdf
https://www.epa.gov/sites/default/files/2014-09/documents/health_effects_support_document_for_fonofos.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols for Residue Analysis

The determination of fonofos residues in environmental and agricultural samples typically
involves sample extraction, cleanup, and instrumental analysis. Modern analytical methods
often utilize gas chromatography (GC) or liquid chromatography with tandem mass
spectrometry (LC-MS/MS) for detection.

Sample Preparation: QUEChERS Method

The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely
adopted sample preparation technique for pesticide residue analysis in food and agricultural
matrices.

Protocol:

Homogenization: A representative sample (e.g., 10-15 g of a crop) is homogenized.

o Extraction: The homogenized sample is placed in a 50 mL centrifuge tube. Acetonitrile (e.qg.,
10 mL) is added as the extraction solvent.[8]

e Salting Out: QUEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium
citrate) are added to induce phase separation.[8] The tube is shaken vigorously.

o Centrifugation: The sample is centrifuged to separate the acetonitrile layer containing the
pesticides from the solid matrix and aqueous layer.

o Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the acetonitrile extract is
transferred to a tube containing d-SPE sorbents (e.g., primary secondary amine (PSA) to
remove organic acids and sugars, and C18 to remove nonpolar interferences).

e Final Preparation: The mixture is vortexed and centrifuged. The final cleaned-up extract is
then ready for instrumental analysis.

Instrumental Analysis: GC and LC-MS/IMS

e Gas Chromatography (GC): GC is a robust technique for the analysis of volatile and semi-
volatile compounds like fonofos. Common detectors include the Flame Photometric
Detector (FPD) or a mass spectrometer (MS).
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e Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): LC-MS/MS provides high
sensitivity and selectivity, making it ideal for detecting trace levels of pesticide residues in
complex matrices.[9]
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Caption: Environmental fate and degradation pathway of Fonofos in soil.

Experimental Workflow for Fonofos Residue Analysis
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Caption: General experimental workflow for Fonofos residue analysis.

Conclusion

Fonofos was a significant organophosphate insecticide in the latter half of the 20th century,
primarily used for soil pest control in corn and other crops. Due to its high toxicity and
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environmental persistence, its registration was ultimately canceled. Understanding its historical
use, environmental behavior, and the analytical methods for its detection remains crucial for
environmental monitoring and assessing the long-term impacts of legacy pesticides. The
methodologies and data presented in this guide offer a technical foundation for researchers
and scientists working in related fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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